Cas no 80617-53-4 (Benzamide, 3,4,5-triethoxy-N-[[(4-methoxyphenyl)amino]thioxomethyl]-)

• Product name: Benzamide, 3,4,5-triethoxy-N-[[(4-methoxyphenyl)amino]thioxomethyl]-
• CAS No: 80617-53-4
• MF: C₂₁H₂₆N₂O₅S
• MW: 418.506544589996
• CID: 705315
• PubChem ID: 1337225

Benzamide, 3,4,5-triethoxy-N-[[(4-methoxyphenyl)amino]thioxomethyl]- Chemical and Physical Properties

Names and Identifiers

• Benzamide, 3,4,5-triethoxy-N-[[(4-methoxyphenyl)amino]thioxomethyl]-
• 3,4,5-triethoxy-N-[(4-methoxyphenyl)carbamothioyl]benzamide
• DTXSID00361789
• 80617-53-4
• Oprea1_789288
• AB00107912-01

• Inchi： InChI=1S/C21H26N2O5S/c1-5-26-17-12-14(13-18(27-6-2)19(17)28-7-3)20(24)23-21(29)22-15-8-10-16(25-4)11-9-15/h8-13H,5-7H2,1-4H3,(H2,22,23,24,29)
• InChI Key： KRXHRPFOQWFMDM-UHFFFAOYSA-N
• SMILES： CCOC1=CC(=CC(=C1OCC)OCC)C(=O)NC(=S)NC2=CC=C(C=C2)OC

Computed Properties

• Exact Mass: 418.15624311g/mol
• Monoisotopic Mass: 418.15624311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 9
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 110Ų